Cas no 100709-10-2 (Benzenemethanamine, N-(4-bromophenyl)-N-methyl-)
100709-10-2 structure
Product Name:Benzenemethanamine, N-(4-bromophenyl)-N-methyl-
CAS No:100709-10-2
MF:C14H14BrN
MW:276.171662807465
CID:1128603
PubChem ID:22347392
Update Time:2025-04-20
Benzenemethanamine, N-(4-bromophenyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-(4-bromophenyl)-N-methyl-
- N-benzyl-4-bromo-N-methylaniline
- RAWUELVOTRQMCM-UHFFFAOYSA-N
- Benzyl-(4-bromo-phenyl)-methyl-amine
- N-benzyl-N-(4-bromophenyl)-N-methylamine
- A1-04191
- DB-096760
- AKOS024438393
- 100709-10-2
- SCHEMBL5784014
-
- Inchi: 1S/C14H14BrN/c1-16(11-12-5-3-2-4-6-12)14-9-7-13(15)8-10-14/h2-10H,11H2,1H3
- InChI Key: RAWUELVOTRQMCM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)N(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 275.03096g/mol
- Monoisotopic Mass: 275.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 276.17g/mol
- XLogP3: 4.9
- Topological Polar Surface Area: 3.2Ų
Benzenemethanamine, N-(4-bromophenyl)-N-methyl- Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Benzenemethanamine, N-(4-bromophenyl)-N-methyl- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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